Cas no 1247634-28-1 (9-Methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl chloride)

• Product Name: 9-Methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl chloride
• CAS No: 1247634-28-1
• MF: C₁₁H₁₃ClO₃S
• MW: 260.737121343613
• CID: 5281805
• PubChem ID: 165864387
• Update Time: 2025-05-21

9-Methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1247634-28-1
• EN300-681101
• 9-methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl chloride
• 9-Methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl chloride

• Inchi： 1S/C11H13ClO3S/c1-8-4-2-5-9-10(16(12,13)14)6-3-7-15-11(8)9/h2,4-5,10H,3,6-7H2,1H3
• InChI Key： QLDMZKNIWUJWSS-UHFFFAOYSA-N
• SMILES： ClS(C1C2C=CC=C(C)C=2OCCC1)(=O)=O

Computed Properties

• Exact Mass: 260.0273931g/mol
• Monoisotopic Mass: 260.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 9-Methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl chloride

9-Methyl-2,3,4,5-Tetrahydro-1-Benzoxepine-5-Sulfonyl Chloride: A Comprehensive Overview

9-Methyl-2,3,4,5-tetrahydro-1-benzoxepine-5-sulfonyl chloride is a compound with the CAS number 1247634-28-1, and it represents an intriguing molecule with potential applications in various fields of organic chemistry. This compound belongs to the class of benzoxepines, which are fused bicyclic systems comprising a benzene ring and an oxepine ring. The presence of the sulfonyl chloride group at the 5-position of the tetrahydrobenzoxepine system introduces unique reactivity and functionalization opportunities.

The structure of 9-methyl-tetrahydrobenzoxepine sulfonyl chloride is characterized by a methyl group at the 9-position of the benzene ring. This substitution pattern can influence the compound's physical properties, such as solubility and stability. The tetrahydrobenzoxepine moiety provides a rigid framework that can be advantageous in drug design and material science applications. Recent studies have highlighted the importance of such bicyclic systems in modulating biological activities due to their ability to interact with target proteins through hydrophobic and hydrogen bonding interactions.

One of the key features of 9-methyl-tetrahydrobenzoxepine sulfonyl chloride is its sulfonyl chloride functionality. Sulfonyl chlorides are versatile building blocks in organic synthesis, often used to introduce sulfonate esters or sulfonamides into molecules. These groups are particularly valuable in medicinal chemistry for enhancing drug bioavailability and improving pharmacokinetic profiles. For instance, sulfonamides are known to exhibit good metabolic stability and can serve as bioisosteres for carboxylic acids or other functional groups.

Recent research has explored the use of benzoxepine derivatives in the development of kinase inhibitors. The tetrahydrobenzoxepine system has been shown to bind effectively to ATP-binding pockets of protein kinases, making it a promising scaffold for anti-cancer drug discovery. The methyl substitution at position 9 may further enhance selectivity by fine-tuning the molecule's electronic and steric properties.

In addition to its potential in pharmaceuticals, 9-methyl-tetrahydrobenzoxepine sulfonyl chloride could find applications in materials science. The rigid bicyclic structure could serve as a building block for advanced materials with tailored mechanical or electronic properties. For example, incorporating such moieties into polymers could lead to materials with improved thermal stability or mechanical strength.

The synthesis of 9-methyl-tetrahydrobenzoxepine sulfonyl chloride typically involves multi-step processes that require careful optimization. Key steps often include cyclization reactions to form the benzoxepine ring system followed by functionalization at specific positions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have opened new avenues for constructing such complex molecules with higher efficiency and selectivity.

From an environmental standpoint, understanding the degradation pathways of 9-methyl-tetrahydrobenzoxepine sulfonyl chloride is crucial for assessing its ecological impact. Studies on similar sulfonyl chloride derivatives suggest that hydrolysis under basic conditions can lead to the formation of corresponding sulfonates, which are generally less toxic and more biodegradable. This highlights the importance of green chemistry principles in designing synthetic routes that minimize environmental footprint.

In conclusion, 9-methyl-tetrahydrobenzoxepine sulfonyl chloride (CAS No: 1247634-28-1) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure combines the rigidity of a benzoxepine system with reactive functionalities like sulfonyl chlorides, making it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical science.